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Paulownin Paulownin
Brand Name: Vulcanchem
CAS No.: 13040-46-5
VCID: VC0029309
InChI: InChI=1S/C20H18O7/c21-20-8-23-18(11-1-3-14-16(5-11)26-9-24-14)13(20)7-22-19(20)12-2-4-15-17(6-12)27-10-25-15/h1-6,13,18-19,21H,7-10H2/t13-,18-,19-,20-/m1/s1
SMILES: C1C2C(OCC2(C(O1)C3=CC4=C(C=C3)OCO4)O)C5=CC6=C(C=C5)OCO6
Molecular Formula: C20H18O7
Molecular Weight: 370.4 g/mol

Paulownin

CAS No.: 13040-46-5

Reference Standards

VCID: VC0029309

Molecular Formula: C20H18O7

Molecular Weight: 370.4 g/mol

Paulownin - 13040-46-5

CAS No. 13040-46-5
Product Name Paulownin
Molecular Formula C20H18O7
Molecular Weight 370.4 g/mol
IUPAC Name (3R,3aS,6S,6aR)-3,6-bis(1,3-benzodioxol-5-yl)-3,4,6,6a-tetrahydro-1H-furo[3,4-c]furan-3a-ol
Standard InChI InChI=1S/C20H18O7/c21-20-8-23-18(11-1-3-14-16(5-11)26-9-24-14)13(20)7-22-19(20)12-2-4-15-17(6-12)27-10-25-15/h1-6,13,18-19,21H,7-10H2/t13-,18-,19-,20-/m1/s1
Standard InChIKey CAQZFLPWHBKTTR-WNISUXOKSA-N
Isomeric SMILES C1[C@@H]2[C@H](OC[C@@]2([C@H](O1)C3=CC4=C(C=C3)OCO4)O)C5=CC6=C(C=C5)OCO6
SMILES C1C2C(OCC2(C(O1)C3=CC4=C(C=C3)OCO4)O)C5=CC6=C(C=C5)OCO6
Canonical SMILES C1C2C(OCC2(C(O1)C3=CC4=C(C=C3)OCO4)O)C5=CC6=C(C=C5)OCO6
Appearance Powder
Synonyms paulownin
PubChem Compound 3084131
Last Modified Nov 11 2021
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